Cas no 652982-72-4 (1H-Pyrazole-1-ethanol, 3-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-1-ethanol, 3-phenyl-5-(trifluoromethyl)-
• CAS No: 652982-72-4
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 1684827
• Update Time: 2024-09-03

1H-Pyrazole-1-ethanol, 3-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 3-phenyl-5-(trifluoromethyl)-

• Inchi： 1S/C12H11F3N2O/c13-12(14,15)11-8-10(16-17(11)6-7-18)9-4-2-1-3-5-9/h1-5,8,18H,6-7H2
• InChI Key： WQGISMLMOMBCAM-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C(F)(F)F)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 256.08243

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 365.1±42.0 °C(Predicted)
• PSA: 38.05
• pka: 14.30±0.10(Predicted)